Cas no 677761-41-0 (PYRAZOLO[1,5-B]PYRIDAZIN-3-AMINE)

• Product Name: PYRAZOLO[1,5-B]PYRIDAZIN-3-AMINE
• CAS No: 677761-41-0
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 3517156
• PubChem ID: 19380151
• Update Time: 2025-10-22

PYRAZOLO[1,5-B]PYRIDAZIN-3-AMINE Chemical and Physical Properties

Names and Identifiers

• PYRAZOLO[1,5-B]PYRIDAZIN-3-AMINE
• 677761-41-0
• EN300-182153
• SCHEMBL2268316
• AKOS026744609

• Inchi： 1S/C6H6N4/c7-5-4-9-10-6(5)2-1-3-8-10/h1-4H,7H2
• InChI Key： CEHRKCVOIOQHDK-UHFFFAOYSA-N
• SMILES： C12=C(N)C=NN1N=CC=C2

Computed Properties

• Exact Mass: 134.059246208Da
• Monoisotopic Mass: 134.059246208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on PYRAZOLO[1,5-B]PYRIDAZIN-3-AMINE

Pyrazolo[1,5-b]pyridazin-3-amine: A Comprehensive Overview

Pyrazolo[1,5-b]pyridazin-3-amine (CAS No. 677761-41-0) is a heterocyclic aromatic amine compound with a unique fused ring system. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its intriguing structural properties and potential applications. The molecule consists of a pyrazolo ring fused with a pyridazine ring, with an amino group (-NH2) attached at the 3-position. This configuration imparts distinctive electronic and steric characteristics, making it a valuable building block for various chemical transformations and functional materials.

The synthesis of Pyrazolo[1,5-b]pyridazin-3-amine involves multi-step reactions that typically start with the preparation of precursor compounds such as pyridazine derivatives. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the pyrazolo-pyridazine framework with high yield and purity. These methods not only enhance the scalability of the synthesis but also pave the way for further functionalization of the molecule.

One of the most notable applications of Pyrazolo[1,5-b]pyridazin-3-amine lies in its role as an intermediate in drug discovery. The compound's ability to act as a scaffold for bioactive molecules has been exploited in the development of potential therapeutic agents targeting various diseases. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. Recent research has focused on modifying the substituents on the pyrazolo and pyridazine rings to optimize pharmacokinetic properties and improve bioavailability.

In addition to its pharmaceutical applications, Pyrazolo[1,5-b]pyridazin-3-amine has found utility in materials science as a component of advanced functional materials. Its aromaticity and conjugated system make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have demonstrated that incorporating this compound into polymer frameworks can enhance charge transport properties and improve device performance. Furthermore, its thermal stability and high electron-deficiency make it a candidate for use in nonlinear optical materials.

The electronic properties of Pyrazolo[1,5-b]pyridazin-3-amine have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the molecule exhibits significant electron-withdrawing effects due to the nitrogen atoms in both rings. This characteristic not only influences its reactivity but also contributes to its potential as an electron-deficient acceptor material in donor-acceptor systems. Recent experiments have confirmed these theoretical predictions by demonstrating enhanced charge transfer interactions when the compound is paired with electron-rich donors.

Another area of active research involving Pyrazolo[1,5-b]pyridazin-3-amine is its application in supramolecular chemistry. The molecule's ability to form hydrogen bonds and π–π interactions makes it an ideal candidate for constructing self-assembled structures. Scientists have successfully utilized this compound to create two-dimensional supramolecular networks with potential applications in sensing and catalysis. These findings highlight its versatility as both a monomer and a building block for complex architectures.

In conclusion, Pyrazolo[1,5-b]pyridazin-3-amine (CAS No. 677761-41-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a valuable tool for researchers in organic chemistry, pharmacology, materials science, and beyond. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic research and industrial applications is likely to grow further.